Cas no 513-00-8 (iso-OMPA)
iso-OMPA structure
Product Name:iso-OMPA
iso-OMPA Chemical and Physical Properties
Names and Identifiers
-
- Diphosphoramide,N,N',N'',N'''-tetrakis(1-methylethyl)-
- Tetraisopropyl pyrophosphoramide
- (2S,5R,6R)-3,3-dimethyl-4,7-dioxo-6-[(2-phenoxyacetyl)amino]-4λ4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- ISO-OMPA
- Tetra(monoisopropyl)pyrophosphortetramide iso-OMPA
- Tetra(monoisopropyl)pyrophosphortetramide
- HY-131922
- CS-0143402
- NCGC00016002-05
- SR-01000076147
- HMS3263N09
- EU-0101184
- InChI=1/C12H32N4O3P2/c1-9(2)13-20(17,14-10(3)4)19-21(18,15-11(5)6)16-12(7)8/h9-12H,1-8H3,(H2,13,14,17)(H2,15,16,18)
- Tetraisopropyl pyrophos-phoramide
- ({[bis(propan-2-ylamino)phosphoryl]oxy}(propan-2-ylamino)phosphoryl)(propan-2-yl)amine
- 513-00-8
- NS00043577
- NCGC00016002-03
- N-[bis(propan-2-ylamino)phosphoryloxy-(propan-2-ylamino)phosphoryl]propan-2-amin
- NCGC00094438-01
- Tetraisopropylpyrophosphoramide
- SR-01000076147-1
- HMS2236P05
- NCGC00016002-06
- NCGC00016002-04
- Diphosphoramide, N,N',N'',N'''-tetrakis(1-methylethyl)-
- Lopac-T-1505
- DTXSID00965589
- Pyrophosphorotetramide, N,N',N'',N'''-tetra(isopropyl)-
- NCGC00261869-01
- EINECS 208-149-5
- SCHEMBL6263949
- N,N',N'',N'''-Tetraisopropyldiphosphoramide
- SDCCGSBI-0051151.P002
- NCGC00016002-01
- LP01184
- Lopac0_001184
- N-[bis(propan-2-ylamino)phosphoryloxy-(propan-2-ylamino)phosphoryl]propan-2-amine
- NCGC00016002-02
- CHEMBL494887
- T 1505
- N-[Bis(isopropylamino)phosphoryloxy-(isopropylamino)phosphoryl]propan-2-amine
- IOIMDJXKIMCMIG-UHFFFAOYSA-
- AKOS016015535
- SMR001230724
- Tox21_501184
- TETRAISOPROPYLPYROPHOSPHAMIDE
- BDBM10625
- N,N',N'',N -tetra-iso-Propylpyrophosphoramide
- Tetraisoproryl Pyrophosphoramide
- NCGC00094438-02
- MLS002153308
- DB-051938
- Tetraisopropyl pyrophosphoramide, butyrylcholinesterase inhibitor
- HMS3372B16
- CHEBI:182475
- CCG-205258
- iso-OMPA
-
- MDL: MFCD00048272
- Inchi: InChI=1S/C12H32N4O3P2/c1-9(2)13-20(17,14-10(3)4)19-21(18,15-11(5)6)16-12(7)8/h9-12H,1-8H3,(H2,13,14,17)(H2,15,16,18)
- InChI Key: IOIMDJXKIMCMIG-UHFFFAOYSA-N
- SMILES: CC(C)NP(=O)(NC(C)C)OP(=O)(NC(C)C)NC(C)C
Computed Properties
- Exact Mass: 342.19500
- Monoisotopic Mass: 342.19496489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 91.5Ų
Experimental Properties
- PSA: 111.11000
- LogP: 4.77480
iso-OMPA Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H300-H310-H330
- Warning Statement: P260-P264-P280-P284-P302+P350-P310
- Hazardous Material transportation number:UN 2811 6.1/PG 1
- WGK Germany:3
- Hazard Category Code: 26/27/28
- Safety Instruction: S22-S45-S36-S37-S39
-
Hazardous Material Identification:
- Risk Phrases:R26/27/28
- Storage Condition:−20°C
iso-OMPA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T920054-100mg |
Tetraisopropyl pyrophosphoramide |
513-00-8 | butyrylcholinesterase inhibitor | 100mg |
¥561.60 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04025-100mg |
iso-OMPA |
513-00-8 | - | 100mg |
¥988.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04025-250mg |
iso-OMPA |
513-00-8 | - | 250mg |
¥1728.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04025-1g |
iso-OMPA |
513-00-8 | - | 1g |
¥5118.0 | 2024-07-18 | |
| 1PlusChem | 1P00DF77-25mg |
ISO-OMPA |
513-00-8 | 25mg |
$82.00 | 2023-12-16 | ||
| Aaron | AR00DFFJ-25mg |
ISO-OMPA |
513-00-8 | 25mg |
$88.00 | 2023-12-15 | ||
| A2B Chem LLC | AG25427-25mg |
ISO-OMPA |
513-00-8 | 25mg |
$82.00 | 2023-12-30 |
iso-OMPA Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
513-00-8 (iso-OMPA) Related Products
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- 15578-26-4(Tin(II) Pyrophosphate)
- 2466-09-3(Pyrophosphoric acid)
- 7722-88-5(Sodium Pyrophosphate)
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